Cas no 1520620-94-3 (5-bromo-7-methylisoquinoline-1-carboxylic acid)

• Product Name: 5-bromo-7-methylisoquinoline-1-carboxylic acid
• CAS No: 1520620-94-3
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• MDL: MFCD22097408
• CID: 5170880
• PubChem ID: 82572033
• Update Time: 2025-08-03

5-bromo-7-methylisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 5-bromo-7-methyl-
• 5-bromo-7-methylisoquinoline-1-carboxylic acid

• MDL： MFCD22097408
• Inchi： 1S/C11H8BrNO2/c1-6-4-8-7(9(12)5-6)2-3-13-10(8)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： FFZPVRDAYPJXCM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C(Br)=CC(C)=C2)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-bromo-7-methylisoquinoline-1-carboxylic acid

5-Bromo-7-Methylisoquinoline-1-Carboxylic Acid: A Comprehensive Overview

5-Bromo-7-Methylisoquinoline-1-Carboxylic Acid, also known by its CAS number 1520620-94-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This isoquinoline derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into the latest research findings, structural characteristics, and potential uses of this compound.

The isoquinoline scaffold is a heterocyclic aromatic system that has been extensively studied for its diverse biological activities. The substitution pattern in 5-bromo-7-methylisoquinoline-1-carboxylic acid introduces specific functional groups that enhance its chemical reactivity and bioavailability. The bromine atom at position 5 and the methyl group at position 7, along with the carboxylic acid moiety at position 1, contribute to the compound's unique physicochemical properties.

Recent studies have highlighted the potential of 5-bromo-7-methylisoquinoline-1-carboxylic acid as a lead compound in anti-cancer drug development. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further investigation. The mechanism of action involves interference with key cellular pathways, including those related to cell proliferation and apoptosis.

In addition to its anti-cancer properties, 5-bromo-7-methylisoquinoline-1-carboxylic acid has shown potential in anti-inflammatory and anti-microbial applications. Its ability to modulate inflammatory responses makes it a valuable tool in the development of novel therapeutic agents for chronic inflammatory diseases. Furthermore, preliminary studies suggest that this compound may possess anti-viral activity, particularly against certain strains of influenza virus.

The synthesis of 5-bromo-7-methylisoquinoline-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of substituents at specific positions on the isoquinoline ring requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process, making it more efficient and scalable.

The structural elucidation of 5-bromo-7-methylisoquinoline-1-carboxylic acid has been facilitated by advanced spectroscopic techniques such as NMR and X-ray crystallography. These methods have provided detailed insights into the compound's three-dimensional arrangement, which is crucial for understanding its interactions with biological targets.

In terms of pharmacokinetics, 5-bromo-7-methylisoquinoline-1-carboxylic acid demonstrates favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it may have good bioavailability when administered orally or via other routes. However, further studies are required to confirm these findings in human subjects.

The safety profile of 5-bromo-7-methylisoquinoline-1-carboxylic acid has been evaluated in acute and chronic toxicity studies using animal models. Results indicate that the compound exhibits low toxicity at therapeutic doses, which is a positive indicator for its potential use in clinical settings.

In conclusion, 5-bromo-7-methylisoquinoline-1-carboxylic acid, with its unique structural features and diverse biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound holds promise for advancing the development of novel drugs targeting cancer, inflammation, and infectious diseases.